7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid

• IUPAC Name: 7-methoxyimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-6-2-3-11-5-7(9(12)13)10-8(11)4-6/h2-5H,1H3,(H,12,13)
• InChI Key: MGQAEKZHTQUATF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC(=CN2C=C1)C(=O)O
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID90602153
• Molecular Weight: 192.17 g/mol
• CAS RN: 129912-15-8

Description

7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid is a chemical compound with the molecular formula C9H8N2O3. It is a solid substance at room temperature. This compound has been recognized for its wide range of applications in medicinal chemistry.

Synthesis Analysis

While specific synthesis information for this compound was not found, imidazo[1,2-a]pyridine analogues have been synthesized and evaluated for their antituberculosis activity.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8N2O3/c1-14-6-2-3-11-5-7 (9 (12)13)10-8 (11)4-6/h2-5H,1H3, (H,12,13). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid substance at room temperature. It has a molecular weight of 192.17.

Scientific Research Applications

Chemistry and Properties of Related Compounds
Research has extensively reviewed the chemistry and properties of compounds containing pyridine and imidazole rings, summarizing preparation procedures, properties of free organic compounds, and their complexes. Such studies reveal the potential for these compounds in spectroscopic analysis, magnetic properties, and biological and electrochemical activity, suggesting areas for further investigation into unknown analogues, including 7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid (Boča, Jameson, & Linert, 2011).

Synthetic Applications
The synthesis and chemistry of heterocyclic N-oxide derivatives, including pyridine and indazole frameworks, are well-documented for their utility as synthetic intermediates and their biological significance. These compounds are central to the development of metal complexes, catalysts, asymmetric synthesis, and medicinal applications, showcasing the versatility of heterocyclic N-oxide structures in organic synthesis and drug development (Li et al., 2019).

Biological Activity
Functional chemical groups, including those found in imidazole and pyridine derivatives, play a significant role in the synthesis of compounds with potential Central Nervous System (CNS) activity. The structural features of these compounds suggest their utility in developing novel CNS drugs, underlining the importance of this compound and similar structures in medicinal chemistry (Saganuwan, 2017).

Optoelectronic Materials
Quinazolines and pyrimidines, including structures related to this compound, have seen extensive research for their applications in electronic devices, luminescent elements, and photoelectric conversion elements. The incorporation of such heterocyclic fragments into π-extended conjugated systems has been valuable for creating novel optoelectronic materials, demonstrating the potential of this compound in this field (Lipunova et al., 2018).

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives have been recognized as potential scaffolds for the development of covalent inhibitors , suggesting that this compound may interact with a variety of biological targets.

Mode of Action

Imidazo[1,2-a]pyridine derivatives have been explored for their potential as covalent inhibitors . Covalent inhibitors form a covalent bond with their target, leading to irreversible inhibition and prolonged pharmacological effects .

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .

Safety and Hazards

The safety information for 7-Methoxyimidazo[1,2-A]pyridine-2-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling.

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. Future research may focus on the development of new drugs based on this scaffold, particularly for the treatment of tuberculosis.